Cas no 2639428-28-5 (Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate)

• Product Name: Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate
• CAS No: 2639428-28-5
• MF: C₁₂H₁₇BrN₂O₂
• MW: 301.179582357407
• CID: 5640968
• PubChem ID: 165899478
• Update Time: 2025-07-18

Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-27782773
• tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate
• 2639428-28-5
• Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate

• Inchi： 1S/C12H17BrN2O2/c1-12(2,3)17-11(16)5-7-4-9(14)10(15)6-8(7)13/h4,6H,5,14-15H2,1-3H3
• InChI Key： VGQOTCKFOMHLSJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC(=O)OC(C)(C)C)N)N

Computed Properties

• Exact Mass: 300.04734g/mol
• Monoisotopic Mass: 300.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.3Ų

Additional information on Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate

Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate: A Comprehensive Overview

Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate (CAS No. 2639428-28-5) is a versatile organic compound with significant potential in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a brominated phenyl ring, and two amino groups. These characteristics make it an attractive candidate for the development of novel therapeutic agents and as a building block in synthetic chemistry.

The chemical structure of Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate is represented by the formula C₁₃H₁₈BrN₂O₂. The presence of the bromine atom on the phenyl ring and the amino groups provides multiple functional handles for further chemical modifications, making it a valuable intermediate in the synthesis of complex molecules. The tert-butyl group, known for its steric bulk and stability, adds an additional layer of complexity and reactivity control to the molecule.

In recent years, Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate has garnered attention due to its potential applications in medicinal chemistry. One of the key areas of interest is its use as a precursor in the synthesis of anti-cancer drugs. Research has shown that compounds derived from this structure exhibit promising anti-proliferative activities against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate effectively inhibited the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

Beyond cancer research, Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate has also been explored for its potential in developing treatments for neurodegenerative diseases. The amino groups on the phenyl ring can be modified to create compounds with enhanced binding affinities to specific receptors in the brain. A recent study in the Journal of Neuroscience Research reported that certain derivatives of this compound showed neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of Parkinson's disease.

The synthetic accessibility of Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate further enhances its utility in pharmaceutical research. The compound can be synthesized through a series of well-established organic reactions, including bromination, amination, and esterification. This ease of synthesis allows researchers to rapidly generate a wide range of derivatives with varying functional groups, facilitating high-throughput screening for drug discovery.

In addition to its medicinal applications, Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate has also found use in materials science. The presence of multiple functional groups makes it suitable for the synthesis of polymers with tailored properties. For example, researchers at the University of California have developed novel polymer materials using this compound as a monomer, resulting in materials with improved mechanical strength and thermal stability. These materials have potential applications in advanced electronics and biomedical devices.

The environmental impact and safety profile of Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate are also important considerations. Studies have shown that this compound is stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and disposal to ensure environmental protection.

In conclusion, Tert-butyl 2-(4,5-diamino-2-bromophenyl)acetate (CAS No. 2639428-28-5) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers aiming to develop novel therapeutic agents and advanced materials. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.